2-azido-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-azido-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C10H12N4O/c1-2-8-5-3-4-6-9(8)13-10(15)7-12-14-11/h3-6H,2,7H2,1H3,(H,13,15)
• InChI Key: LVDGITIFJLTIOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN=[N+]=[N-]
• Molecular Formula: C10H12N4O
• DSSTOX Substance ID: DTXSID301297047
• Molecular Weight: 204.23 g/mol
• CAS RN: 215320-58-4

Description

2-azido-N-(2-ethylphenyl)acetamide is a biochemical compound used for proteomics research. It has a molecular formula of C10H12N4O and a molecular weight of 204.23.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2–Chloro-N-(4-nitrophenyl)acetamide (0.006 mol) and sodium azide (0.0085 mol). These reactants are dissolved in a mixture of ethanol/water (70:30, v:v) and then refluxed for 24 hours at 80 °C. After cooling, the compound precipitates and is filtered off, dried, and recrystallized from ethanol.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a variety of atomic coordinates and displacement parameters. The structure includes a variety of atoms including carbon ©, hydrogen (H), nitrogen (N), and oxygen (O), each with specific coordinates and displacement parameters.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 204.23 and a molecular formula of C10H12N4O.

Scientific Research Applications

Chemoselective Acetylation in Drug Synthesis

2-Azido-N-(2-ethylphenyl)acetamide, as a related compound to N-(2-hydroxyphenyl)acetamide, has relevance in the synthesis of antimalarial drugs. Chemoselective monoacetylation processes, employing catalysts like Novozym 435, utilize such compounds as intermediates for natural drug synthesis. This process demonstrates the compound's utility in developing medications, particularly in the domain of infectious diseases (Magadum & Yadav, 2018).

Role in Herbicide Metabolism Studies

Research on chloroacetamide herbicides sheds light on the metabolic pathways and possible environmental and health impacts. Derivatives like this compound help understand the biodegradation and toxicity of these herbicides, relevant in agricultural and environmental sciences (Coleman et al., 2000).

Anticancer Drug Development

The synthesis of compounds related to this compound has been explored for anticancer applications. For instance, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide shows potential as an anticancer drug, targeting specific cancer receptors. This underlines the compound's relevance in oncological pharmaceutical research (Sharma et al., 2018).

Biochemistry and Biodegradation

Studies on compounds like acetochlor, structurally similar to this compound, focus on their anaerobic biodegradation. This research is significant in understanding the environmental fate of these compounds and their derivatives, which is crucial for ecological safety and waste management (Liu et al., 2020).

Synthesis of Complex Molecules for Medical Research

The compound's derivatives are used in the synthesis of complex molecules like GD3-lactam, which have potential applications in developing vaccines, such as for melanoma. This indicates the compound's role in advanced medical research and vaccine development (Hossain et al., 2002).

Mechanism of Action

The mechanism of action of 2-azido-N-(2-ethylphenyl)acetamide is not explicitly mentioned in the available resources. As a biochemical compound used for proteomics research, it may be involved in various biochemical reactions.